Cas no 1352328-65-4 (Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester)

• Product Name: Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester
• CAS No: 1352328-65-4
• MF: C₃₇H₆₀O₄Si₂
• MW: 625.040913581848
• CID: 2952249
• Update Time: 2025-06-22

Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester Chemical and Physical Properties

Names and Identifiers

• OBETICHOLIC ACID INTERMEDIATE-奥贝胆酸中间体
• benzyl (4R)-4-[(3R,5S,8S,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-bis(trimethylsilyloxy)-2,3,4,5,8,9,1
• Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester

• Inchi： 1S/C37H60O4Si2/c1-26(15-18-34(38)39-25-27-13-11-10-12-14-27)30-16-17-31-35-32(20-22-37(30,31)3)36(2)21-19-29(40-42(4,5)6)23-28(36)24-33(35)41-43(7,8)9/h10-14,24,26,28-32,35H,15-23,25H2,1-9H3/t26-,28+,29-,30-,31+,32+,35+,36+,37-/m1/s1
• InChI Key： GBQVUQNNJWJOKI-LZSMPCBCSA-N
• SMILES： [Si](C)(C)(C)OC1=C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OCC4C=CC=CC=4)CC[C@H]3[C@@H]21)O[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1010
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives

Additional information on Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester

Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester: A Comprehensive Overview

The compound Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester (CAS No: 1352328-65-4) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its complex structure, which includes a cholesteryl backbone modified with trimethylsilyl (TMS) groups and a phenylmethyl ester moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable compound in research and development.

Recent advancements in analytical chemistry have highlighted the importance of silylated derivatives like Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester in enhancing the sensitivity and specificity of analytical techniques such as gas chromatography-mass spectrometry (GC-MS). The TMS groups are known to improve the volatility and thermal stability of compounds, making them ideal for high-resolution mass spectrometry (HRMS) analysis. This has been particularly useful in metabolomics and lipidomics studies, where precise identification and quantification of complex lipid species are critical.

In the field of pharmacology, this compound has been explored for its potential as a drug delivery agent. The cholesteryl moiety serves as a lipid anchor, while the phenylmethyl ester group enhances solubility and bioavailability. Studies published in the *Journal of Controlled Release* have demonstrated that such silylated esters can be used to formulate targeted drug delivery systems, offering improved therapeutic efficacy with reduced side effects.

The synthesis of Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers at the University of California have developed an efficient route using silylation reagents under mild conditions, which minimizes side reactions and ensures high yield. This method has been widely adopted in academic and industrial settings due to its scalability and reproducibility.

Another area where this compound has shown promise is in materials science. The TMS groups confer hydrophobicity and mechanical strength to polymers, making this compound a potential candidate for developing advanced coatings and biomaterials. A study published in *Advanced Materials* demonstrated that incorporating this ester into polyurethane formulations significantly improved their resistance to environmental degradation while maintaining flexibility.

In terms of environmental applications, Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester has been utilized as a stabilizer in bioremediation processes. Its ability to sequester heavy metals and organic pollutants makes it a valuable additive in contaminated soil treatment technologies. Recent research from the Massachusetts Institute of Technology (MIT) has shown that this compound can enhance the efficiency of microbial degradation processes by creating a protective barrier around microorganisms.

From an analytical standpoint, the structural integrity of this compound makes it an excellent standard for calibrating analytical instruments. Its well-defined molecular structure ensures consistent performance across different platforms, making it indispensable in quality control laboratories worldwide.

In conclusion, Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester (CAS No: 1352328-65-4) is a versatile compound with applications spanning multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in both academic research and industrial innovation.